Cas no 17499-98-8 (Bacteriochlorophyll)

• Product Name: Bacteriochlorophyll
• CAS No: 17499-98-8
• Molecular Formula: C₅₅H₇₄N₄O₆Mg
• Molecular Weight: 911.517
• CID: 193218
• PubChem ID: 11953947

Bacteriochlorophyll Properties

Names and Identifiers

• BACTERIOCHLOROPHYLL
• ,n24,n25,n26]-,[sp-4-2-[3s-[3alpha(2e,7s,11s),4beta,13beta,14alpha,21beta
• -21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-3-phorbinepropanoato(2-)-n23
• BACTERIOCHLOROPHYLL A
• Magnesium, [3,7,11,15-tetramethyl-2-hexadecenyl 9-acetyl-14-ethyl-13,14-dihydro-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-3-phorbinepropanoato(2-)-N23,N24,N25,N26]-, [SP-4-2-[3S-[3alpha(2E,7S*,11S*),4beta,13beta,14alpha,21beta]]]-
• BACTERIOCHLOROPHYLL FROMRHODOPSEUDOMONAS SPHAEROID
• Bacteriochlorophyll from Rhodopseudomonas sphaeroides (under argon)
• Bacteriochlorophyll from Rhodopseudomonas sphaeroides
• mag
• Magnesium,[3,7,11,15-tetramethyl-2-hexadecenyl 9-acetyl-14-ethyl-13,14-dihydro-21-(methoxycarbonyl)-4,8,13,18-tetramethyl-20-oxo-3-phorbinepropanoato(2-)-N23,N24,N25,N26]-,[SP-4-2-[3S-[3alpha(2E,7S*,11S*),4beta,13beta,14alpha,21beta]]]
• BACTERIOCHLOROPHYLL FROMRHODOPSEUDOMONAS SPHAEROID
• magnesium,[3,7,11,15-tetramethyl-2-hexadecenyl9-acetyl-14-ethyl-13,14-dihydro
• C11242
• 2-(((Z,3R,4R)-2,3,4-trihydroxy-5-phosphonooxy-pent-1-enyl)amino)benzoic acid
• CHEBI:30033
• magnesium;methyl (3R,11R,12R,21S,22S)-16-acetyl-11-ethyl-12,17,21,26-tetramethyl-4-oxo-22-[3-oxo-3-[(E,7R,11R)-3,7,11,15-tetramethylhexadec-2-enoxy]propyl]-23,25-diaza-7,24-diazanidahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1(23),2(6),5(26),8,10(25),13,15,17,19-nonaene-3-carboxylate
• 2-[[(Z,3R,4R)-2,3,4-trihydroxy-5-phosphonooxy-pent-1-enyl]amino]benzoic acid
• 17499-98-8
• Bacteriochlorophylls
• [methyl (3S,4S,13R,14R,21R)-9-acetyl-14-ethyl-4,8,13,18-tetramethyl-20-oxo-3-(3-oxo-3-{[(2E,7R,11R)-3,7,11,15-tetramethylhexadec-2-en-1-yl]oxy}propyl)-13,14-dihydrophorbine-21-carboxylatato(2-)-kappa4N(23),N(24),N(25),N(26)]magnesium
• (methyl (3S,4S,13R,14R,21R)-9-acetyl-14-ethyl-4,8,13,18-tetramethyl-20-oxo-3-(3-oxo-3-(((2E,7R,11R)-3,7,11,15-tetramethylhexadec-2-en-1-yl)oxy)propyl)-13,14-dihydrophorbine-21-carboxylatato(2-)-kappa4N(23),N(24),N(25),N(26))magnesium

• InChIKey： DSJXIQQMORJERS-JBRJOJLESA-M
• Inchi： InChI=1S/C55H75N4O6.Mg/c1-13-39-34(7)41-29-46-48(38(11)60)36(9)43(57-46)27-42-35(8)40(52(58-42)50-51(55(63)64-12)54(62)49-37(10)44(59-53(49)50)28-45(39)56-41)23-24-47(61)65-26-25-33(6)22-16-21-32(5)20-15-19-31(4)18-14-17-30(2)3;/h25,27-32,34-35,39-40,51H,13-24,26H2,1-12H3,(H-,56,57,58,59,60,62);/q-1;+2/p-1/b33-25+;
• SMILES： [Mg+2].N1=C2C=C3[N-]C(C(=C3C)C(=O)C)=CC3=NC(=CC4=C(C5C(=O)C(C(=O)OC)C(=C1C(CCC(OC/C=C(/CCCC(CCCC(CCCC(C)C)C)C)\C)=O)C2C)C=5[N-]4)C)C(C3C)CC |c:2,12,16,t:28|

Computed Properties

• Exact Mass: 910.54600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 22
• Monoisotopic Mass: 910.5458778g/mol
• Heavy Atom Count: 66
• Complexity: 2100
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 114Ų

Experimental Properties

• LogP: 9.44990
• PSA: 121.32000